Cas no 1773-99-5 (1-(1-adamantyl)-N-methyl-methanamine;hydrochloride)

• Product Name: 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride
• CAS No: 1773-99-5
• MF: C₁₂H₂₂ClN
• MW: 215.7627825737
• MDL: MFCD07687984
• CID: 890757
• PubChem ID: 16269949
• Update Time: 2025-10-30

1-(1-adamantyl)-N-methyl-methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1-ADAMANTYLMETHYL)-N-METHYLAMINE HYDROCHLORIDE
• 1-(1-adamantyl)-N-methylmethanamine,hydrochloride
• Adamantan-1-ylmethyl-methyl-amine hydrochloride
• (1-Adamantylmethyl)methylamine hydrochloride
• N-Methyl-N-(1-adamantylmethyl)amine hydrochloride
• [(ADAMANTAN-1-YL)METHYL](METHYL)AMINE HYDROCHLORIDE
• (adamantan-1-ylmethyl)(methyl)amine hydrochloride
• 1-(Adamantan-1-yl)-N-methylmethanamine hydrochloride
• (1-Adamantylmethyl)methylamine HCl
• SB13206
• NE17372
• N-(1-Adamantylmethyl)-n-methylamine
• 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride
• F1988-0004
• Tricyclo[3.3.1.13,7]decane-1-methanamine, N-methyl-, hydrochloride (1:1)
• P15863
• MFCD07687984
• BAA77399
• 1-(Adamantan-1-yl)-N-methylmethanaminehydrochloride
• (1-Adamantylmethyl)methylamine hydrochloride, AldrichCPR
• DTXSID80585840
• [(adamantan-1-yl)methyl](methyl)amine hcl
• Z125304352
• SY097105
• SCHEMBL10487582
• AS-52911
• 1773-99-5
• 1-(1-adamantyl)-N-methylmethanamine;hydrochloride
• AKOS037644383
• AKOS024397399
• N-Methyl-1-(tricyclo[3.3.1.1~3,7~]decan-1-yl)methanamine--hydrogen chloride (1/1)
• 1-(1-adamantyl)-N-methylmethanamine hydrochloride
• VU0494618-1
• N-(1-Adamantylmethyl)-n-methylamine HCl
• EN300-15303
• J-011275
• CS-0053034

• MDL： MFCD07687984
• Inchi： 1S/C12H21N.ClH/c1-13-8-12-5-9-2-10(6-12)4-11(3-9)7-12;/h9-11,13H,2-8H2,1H3;1H
• InChI Key： WGJPFMZKOPCWIQ-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 215.14400
• Monoisotopic Mass: 215.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 236.0±8.0 °C at 760 mmHg
• Flash Point: 90.4±9.3 °C
• PSA: 12.03000
• LogP: 3.61510
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(1-adamantyl)-N-methyl-methanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride

Introduction to 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride (CAS No. 1773-99-5) in Modern Chemical and Biomedical Research

The compound 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride, identified by its CAS number 1773-99-5, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular research. The rigid adamantyl group integrated into its molecular structure imparts exceptional stability, making it a valuable candidate for various biochemical interactions.

In recent years, the exploration of novel scaffolds in medicinal chemistry has led to the discovery of numerous bioactive molecules. The adamantyl moiety, known for its lipophilic and rigid properties, enhances the solubility and metabolic stability of pharmaceutical compounds. This feature has been particularly exploited in the design of protease inhibitors, where the adamantyl group serves as a key pharmacophore to improve binding affinity and selectivity. The hydrochloride salt form of 1-(1-adamantyl)-N-methyl-methanamine further enhances its pharmacokinetic properties, facilitating better absorption and bioavailability.

Recent studies have highlighted the role of 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride in modulating enzyme activity and cellular signaling pathways. Its structural motif has been found to interact with a variety of biological targets, including kinases and G-protein coupled receptors (GPCRs). For instance, research indicates that derivatives of this compound exhibit inhibitory effects on certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its interaction with GPCRs has opened avenues for developing novel therapeutics for neurological disorders.

The synthesis of 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The incorporation of the adamantyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic methodologies not only underscore the compound's complexity but also demonstrate the progress in synthetic organic chemistry.

In terms of biomedical applications, 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride has shown promise in preclinical studies as a lead compound for drug discovery. Its ability to interact with biological targets without significant off-target effects makes it an attractive candidate for further development. Researchers are exploring its potential in treating inflammatory diseases, where its modulatory effects on enzyme activity could provide therapeutic benefits. Moreover, its stability under various physiological conditions enhances its suitability for formulation into novel drug delivery systems.

The structural uniqueness of 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride also makes it a valuable tool in mechanistic studies. By understanding how this compound interacts with biological targets at the molecular level, scientists can gain insights into disease mechanisms and develop more targeted therapies. Computational modeling and spectroscopic techniques have been instrumental in elucidating these interactions, providing a deeper understanding of its pharmacological properties.

As research progresses, the applications of 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride are expected to expand beyond traditional pharmaceuticals. Its structural features make it a versatile building block for designing new compounds with tailored properties. Innovations in drug design often rely on such versatile scaffolds to achieve desired pharmacological outcomes. The compound's stability and bioactivity position it as a cornerstone in the development of next-generation therapeutics.

In conclusion, 1-(1-adamantyl)-N-methyl-methanamine;hydrochloride (CAS No. 1773-99-5) stands as a testament to the advancements in chemical and biomedical research. Its unique structure, combined with its promising biological activities, makes it a cornerstone in drug discovery efforts. As scientists continue to explore its potential applications, this compound is poised to play a pivotal role in shaping future therapeutic strategies.